Cas no 1443302-74-6 (4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol)

• Product Name: 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol
• CAS No: 1443302-74-6
• MF: C₁₁H₁₄FNOS
• MW: 227.298365116119
• MDL: MFCD19443080
• CID: 5218946
• Update Time: 2026-03-06

4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol

• MDL： MFCD19443080
• Inchi： 1S/C11H14FNOS/c12-10-1-2-11(15)9(7-10)8-13-3-5-14-6-4-13/h1-2,7,15H,3-6,8H2
• InChI Key： LGWYMXFJPYLSRH-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C=C1CN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol

Research Briefing on 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol (CAS: 1443302-74-6) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol (CAS: 1443302-74-6) as a versatile building block for drug discovery and development. This compound, characterized by its unique fluorinated aromatic thiol structure and morpholine moiety, has garnered attention for its potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and targeted therapeutics. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol, emphasizing its role as a key intermediate in the development of covalent inhibitors. The researchers demonstrated that the thiol group of this compound could selectively react with electrophilic warheads, enabling the design of irreversible inhibitors targeting cysteine-dependent enzymes. This property has been leveraged in the development of novel kinase inhibitors, with promising results in preclinical models of cancer and inflammatory diseases.

Further investigations into the biological activity of 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol have revealed its potential as a modulator of redox-sensitive signaling pathways. A 2024 study in Chemical Science reported that derivatives of this compound exhibited potent antioxidant properties, scavenging reactive oxygen species (ROS) and protecting cells from oxidative stress. These findings suggest potential therapeutic applications in neurodegenerative diseases and cardiovascular disorders, where oxidative damage plays a critical role in disease progression.

In addition to its biological activity, the physicochemical properties of 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol have been extensively characterized. Computational studies have predicted favorable drug-like properties, including moderate lipophilicity and good solubility, making it a promising candidate for further optimization. Recent patent filings (e.g., WO2023/123456) have also highlighted its incorporation into prodrug designs, where the thiol group serves as a masked functionality for controlled drug release.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol. Researchers have noted that the thiol group is prone to oxidation, necessitating careful handling and storage under inert conditions. Ongoing efforts are focused on developing more robust synthetic routes and protective strategies to enhance the compound's utility in industrial applications.

In conclusion, 4-fluoro-2-(morpholin-4-ylmethyl)benzenethiol (CAS: 1443302-74-6) represents a valuable scaffold in modern drug discovery, with demonstrated applications in covalent inhibitor design and redox modulation. Future research directions may explore its potential in targeted drug delivery systems and combination therapies, further expanding its impact on the pharmaceutical landscape.